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Compound of Interest

Compound Name: 2-(2-Methoxyphenyl)pyridin-3-ol

CAS No.: 1261971-75-8

Cat. No.: B6366048

Get Quote

Executive Summary & Application Context
2-(2-Methoxyphenyl)pyridin-3-ol is a functionalized biaryl system featuring an intramolecular

hydrogen bond capability (between the pyridyl nitrogen and the hydroxyl group) and a sterically

demanding ortho-methoxy substituent.

In drug discovery and catalysis, this molecule is often synthesized via Suzuki-Miyaura cross-

coupling of 2-iodo-pyridin-3-ol and 2-methoxyphenylboronic acid. A critical challenge in this

synthesis is distinguishing the desired

-arylated product (the target) from the thermodynamically stable

-arylated impurity (3-((2-methoxyphenyl)oxy)pyridine).

This guide provides the definitive spectral signatures to validate the structure and assess purity.

Strategic Comparison: Target vs. Alternatives
The following table contrasts the target molecule with its primary structural "alternatives"

encountered during development.
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Feature
Target Product2-(2-
Methoxyphenyl)pyr
idin-3-ol

Alternative A

(Impurity)3-((2-
Methoxyphenyl)oxy
)pyridine

Alternative B

(Analog)2-
Phenylpyridin-3-ol

Connectivity

C–C Biaryl Bond

(Pyridine C2 to Phenyl

C1')

C–O Ether Bond

(Pyridine O3 to Phenyl

C1')

C–C Biaryl Bond (No

OMe)

Pyridine H2 Absent (Substituted)

Present (Diagnostic

Singlet/Doublet ~8.2

ppm)

Absent

Hydroxyl Signal
Present (Broad, ~9.0–

10.5 ppm)
Absent Present

Methoxy Signal
Singlet (~3.7–3.8

ppm)
Singlet (~3.8 ppm) Absent

Key NOESY
Py-H4

Ph-H6'

Py-H2

Ph-H6'

Py-H4

Ph-H2'/H6'

Experimental Protocol: Characterization Workflow
A. Sample Preparation[1][2][3][4]

Solvent Selection:

DMSO-

(Recommended): Essential for observing the labile –OH proton, which is often crucial for
confirming the "3-ol" motif. The intramolecular H-bond (

) stabilizes this signal.

CDCl

: Useful for resolution of the aromatic region but may cause the –OH signal to broaden or
disappear due to exchange.
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Concentration: 10–15 mg in 0.6 mL solvent for clear

C and 2D acquisition.

B. Acquisition Parameters (400 MHz equivalent)
H NMR: Spectral width -2 to 14 ppm; Relaxation delay (

)

2.0 s to ensure integration accuracy of the aromatic protons.

C NMR: Proton-decoupled;

256 scans.

2D Experiments: COSY (connectivity), HSQC (C-H correlation), and HMBC (Long-range

connectivity—critical for quaternary carbons).

Spectral Analysis & Assignment
H NMR Assignment (DMSO- )
Note: Chemical shifts (

) are representative estimates based on substituent additivity rules and analogous biaryl
systems.

1. The Diagnostic Region (Non-Aromatic)
~10.2 ppm (1H, s, br):Hydroxyl (–OH).

Insight: The downfield shift indicates intramolecular hydrogen bonding with the pyridine

nitrogen. If this signal is missing in DMSO, suspect

-alkylation.

~3.75 ppm (3H, s):Methoxy (–OCH

).

Validation: Integration must be exactly 3:1 relative to single aromatic protons.
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2. The Pyridine Ring (Heterocyclic Zone)
~8.15 ppm (1H, dd,

Hz):H-6.

Most deshielded aromatic proton due to proximity to Nitrogen.

~7.35 ppm (1H, dd,

Hz):H-4.

Shielded relative to H-6 due to the ortho-hydroxyl group (electron-donating).

~7.20 ppm (1H, dd,

Hz):H-5.

Couples to both H-4 and H-6.[1]

3. The Phenyl Ring (Biaryl Zone)
~7.40–7.50 ppm (2H, m):H-4' and H-6'.

H-6' is often deshielded by the pyridine ring current but sterically twisted.

~7.10 ppm (1H, d,

Hz):H-3'.

Ortho to the methoxy group; typically shielded.

~7.05 ppm (1H, t):H-5'.

C NMR Key Signals[4][5][6][7]
~55.5 ppm: Methoxy carbon (–OCH

).

~152.0 ppm: Pyridine C-3 (C–OH).

~157.0 ppm: Phenyl C-2' (C–OMe).
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~145.0 ppm: Pyridine C-2 (Quaternary biaryl junction). Confirm via HMBC from H-4 and H-6'.

Structural Validation Logic (Graphviz)
The following diagram illustrates the logical flow to distinguish the Target (

-arylated) from the Impurity (

-arylated) using 2D NMR correlations.
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Unknown Sample
(Suzuki Product)

1H NMR: Check 8.0 - 8.5 ppm

Singlet/Doublet at ~8.3 ppm Found?
(Pyridine H-2)

Structure: O-Arylated Ether
(Impurity)

Yes (H-2 exists)

Check > 9.0 ppm (DMSO)

No (H-2 absent)

Structure: C-Arylated Biaryl
(Target)

OH Signal Present

NOESY Experiment

OH Ambiguous

Cross-peak:
Py-H2 <-> Ph-H

Cross-peak:
Py-H4 <-> Ph-H6'

Click to download full resolution via product page

Caption: Decision tree for distinguishing the target 2-substituted pyridine from the 3-substituted

ether impurity.

Detailed Comparison with Alternatives
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Scenario 1: Target vs. Regioisomer (3-Methoxy isomer)
If the starting material was 3-methoxyphenylboronic acid (or if migration occurred), you would

obtain 2-(3-methoxyphenyl)pyridin-3-ol.

Differentiation:

Target (2-OMe): The phenyl ring system is ABCD (four adjacent protons) or similar. H-3' is

a doublet.[1][2]

Alternative (3-OMe): The phenyl ring system has an isolated proton at H-2' (Singlet-like).

NOE: The Target shows NOE between OMe and H-3'. The Alternative shows NOE

between OMe and H-2' AND H-4'.

Scenario 2: Target vs. Parent (2-Phenylpyridin-3-ol)
Performance Impact: The 2-methoxy group forces the biaryl system out of planarity due to

steric clash with the pyridine nitrogen or the C3-hydroxyl.

Spectral Consequence:

Shielding: The phenyl protons in the target may appear slightly upfield compared to the

planar 2-phenylpyridine due to the loss of conjugation (reduced ring current effect).

OH Shift: The intramolecular H-bond strength may be modulated by the twist, altering the

OH chemical shift compared to the parent.
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Distinction of C- vs O-Arylation

Methodologies for distinguishing ether vs biaryl isomers in pyridine chemistry.

Source: (Representative context for biaryl vs ether selectivity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted
methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones [mdpi.com]

2. westmont.edu [westmont.edu]

To cite this document: BenchChem. [NMR Spectral Characterization Guide: 2-(2-
Methoxyphenyl)pyridin-3-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6366048/docs#nmr-spectral-characterization-guide-
2-2-methoxyphenyl-pyridin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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